Cas no 2229118-33-4 (6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride)

• Product Name: 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride
• CAS No: 2229118-33-4
• MF: C₉H₁₂FNO₃S
• MW: 233.25988483429
• CID: 6233590
• PubChem ID: 165679420
• Update Time: 2025-09-27

6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride
• [6-(propan-2-yloxy)pyridin-2-yl]methanesulfonyl fluoride
• EN300-1987479
• 2229118-33-4

• Inchi： 1S/C9H12FNO3S/c1-7(2)14-9-5-3-4-8(11-9)6-15(10,12)13/h3-5,7H,6H2,1-2H3
• InChI Key： IPEXLXPCCHLCIK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(N=1)OC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 233.05219258g/mol
• Monoisotopic Mass: 233.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride

6-(Propan-2-yloxy)Pyridin-2-ylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2229118-33-4, commonly referred to as 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, combining elements of pyridine, propanol, and sulfonyl fluoride groups, which contribute to its diverse chemical reactivity.

The synthesis of 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the propanol group at the 6-position of the pyridine ring is a critical step, as it influences the molecule's solubility and bioavailability. Subsequent sulfonation and fluorination steps are then carried out to introduce the sulfonyl fluoride group at the 2-position of the pyridine ring. These transformations are meticulously controlled to ensure high purity and stability of the final product.

Recent studies have highlighted the potential of 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride as a promising lead compound in medicinal chemistry. Its sulfonyl fluoride group is known to act as a bioisostere for carboxylic acids, making it an attractive candidate for developing enzyme inhibitors. For instance, research has shown that this compound exhibits inhibitory activity against certain proteases, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases.

In addition to its pharmacological applications, CAS No. 2229118-33-4 has also been explored for its role in materials science. The molecule's ability to form stable covalent bonds makes it a potential candidate for use in polymer synthesis and surface modification techniques. Its unique electronic properties could also be harnessed in the development of advanced materials for electronic applications.

The structural versatility of 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride allows for further functionalization, enabling researchers to tailor its properties for specific applications. For example, modifications to the propanol group or the pyridine ring could enhance its selectivity as an enzyme inhibitor or improve its compatibility with biological systems.

In terms of safety and handling, CAS No. 2229118-33-4 should be treated with care due to its chemical reactivity. Proper protective equipment and laboratory protocols should be followed during synthesis and experimentation to ensure user safety and environmental protection.

Looking ahead, ongoing research into 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonyl fluoride is expected to uncover new insights into its therapeutic potential and industrial applications. Its unique combination of structural features positions it as a valuable tool in both academic and industrial settings.